Cas no 497833-12-2 (1H-Pyrazole-3-carboxylic acid, 4-bromo-1-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-phenyl-5-(trifluoromethyl)-
• CAS No: 497833-12-2
• MF: C₁₁H₆BrF₃N₂O₂
• MW: 335.076752185822
• CID: 1532196
• PubChem ID: 11013085
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 4-bromo-1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-phenyl-5-(trifluoromethyl)-
• 4-bromo-1-phenyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• 4-Bromo-1-phenyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• DTXSID00451917
• 497833-12-2

• Inchi： 1S/C11H6BrF3N2O2/c12-7-8(10(18)19)16-17(9(7)11(13,14)15)6-4-2-1-3-5-6/h1-5H,(H,18,19)
• InChI Key： INUAECNDSVRTJG-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(C2C=CC=CC=2)C=1C(F)(F)F

Computed Properties

• Exact Mass: 333.95648
• Monoisotopic Mass: 333.95647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12